Cas no 58730-39-5 (2-(3-Aminophenyl)-n-(propan-2-yl)acetamide)

• Product Name: 2-(3-Aminophenyl)-n-(propan-2-yl)acetamide
• CAS No: 58730-39-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5717097
• PubChem ID: 28689661
• Update Time: 2025-06-08

2-(3-Aminophenyl)-n-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminophenyl)-N-(propan-2-yl)acetamide
• A1-67117
• 3-amino-phenylacetic acid isopropyl-amide
• SCHEMBL1632800
• EN300-701438
• AKOS000299316
• 58730-39-5
• 2-(3-AMINOPHENYL)-N-ISOPROPYLACETAMIDE
• VCHMXZDSSNPSRW-UHFFFAOYSA-N
• 2-(3-Aminophenyl)-n-(propan-2-yl)acetamide

• Inchi： 1S/C11H16N2O/c1-8(2)13-11(14)7-9-4-3-5-10(12)6-9/h3-6,8H,7,12H2,1-2H3,(H,13,14)
• InChI Key： VCHMXZDSSNPSRW-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C=1)N)NC(C)C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-Aminophenyl)-n-(propan-2-yl)acetamide

Comprehensive Overview of 2-(3-Aminophenyl)-N-(propan-2-yl)acetamide (CAS No. 58730-39-5)

2-(3-Aminophenyl)-N-(propan-2-yl)acetamide, with the CAS number 58730-39-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an aminophenyl group with an acetamide moiety. Its potential applications span drug development, material science, and agrochemical research, making it a subject of interest for scientists and industry professionals alike.

The compound's structure is characterized by the presence of a 3-aminophenyl ring, which contributes to its reactivity and potential biological activity. The N-(propan-2-yl) substitution on the acetamide group further enhances its stability and solubility in various solvents. Researchers have explored its utility as an intermediate in synthesizing more complex molecules, particularly those targeting neurological and metabolic disorders. The growing demand for novel pharmaceutical intermediates has propelled interest in this compound, as evidenced by its frequent mentions in patent literature and academic journals.

In recent years, the scientific community has focused on optimizing the synthesis of 2-(3-Aminophenyl)-N-(propan-2-yl)acetamide to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to reduce environmental impact and enhance efficiency. These innovations align with the broader industry trend toward sustainable and cost-effective production methods. Additionally, the compound's potential role in drug discovery has been highlighted in studies investigating its interactions with various biological targets.

One of the key areas of interest surrounding CAS No. 58730-39-5 is its potential application in central nervous system (CNS) therapeutics. Preliminary studies suggest that the compound's structure may allow it to modulate neurotransmitter activity, making it a candidate for further investigation in conditions such as anxiety and depression. This aligns with the increasing global focus on mental health research and the development of new treatments with fewer side effects. The compound's aminophenyl group, in particular, is thought to play a critical role in its bioactivity.

From a commercial perspective, 2-(3-Aminophenyl)-N-(propan-2-yl)acetamide is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its CAS registry number ensures accurate identification and procurement, which is essential for regulatory compliance and reproducibility in experiments. The compound's stability under standard storage conditions further enhances its practicality for laboratory use. As the demand for custom synthesis and tailored chemical solutions grows, this compound is likely to remain a valuable asset in the toolkit of synthetic chemists.

In conclusion, 2-(3-Aminophenyl)-N-(propan-2-yl)acetamide (CAS No. 58730-39-5) represents a versatile and promising compound with broad applicability in scientific research. Its unique structural features and potential biological activities make it a subject of ongoing investigation, particularly in the fields of pharmaceutical development and material science. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow, solidifying its position as a key player in modern chemistry.